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Compound of Interest

Compound Name: Dactyllactone A

Cat. No.: B15611783

Despite a comprehensive search of scientific literature and chemical databases, the specific
compound "Dactyllactone A" remains elusive. This suggests a potential misnomer in the
guery, as no natural or synthetic molecule with this designation could be identified. It is possible
that the name is a novel, yet-to-be-published discovery, a proprietary designation, or a
misidentification of a known bioactive compound.

Initial investigations into "Dactyllactone A" led to unrelated findings concerning the DACT1
protein involved in Wnt signaling and bioactive extracts from the date palm, Phoenix
dactylifera. Further, more targeted searches for the chemical structure, isolation, and synthesis
of a compound named Dactyllactone A yielded no specific results.

Recognizing the possibility of an association with marine organisms, a broader search was
conducted on bioactive compounds from marine sponges, a rich source of novel lactones. This
exploration included a focus on the genus Dactylospongia, a known producer of diverse
secondary metabolites. While these searches revealed a wealth of information on cytotoxic and
anticancer compounds isolated from Dactylospongia species, none were identified as
"Dactyllactone A."

Bioactive Compounds from Dactylospongia
Sponges: A Promising Source for Drug Discovery

Marine sponges of the genus Dactylospongia are well-documented sources of a variety of
bioactive metabolites, primarily sesquiterpenoids, including hydroquinones, quinones, and
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tetronic acid derivatives.[1][2] These compounds have demonstrated a range of promising
biological activities, making them attractive candidates for further investigation in drug
development.

For instance, two novel steroids with cytotoxic effects against the MCF-7 breast cancer cell line
were isolated from the marine sponge Dactylospongia elegans.[3] Another study highlighted
the pro-apoptotic activity of two other metabolites from D. elegans, pelorol and 5-epi-
ilimaquinone, on human melanoma cells, suggesting their potential as anticancer agents.[4]

The Path Forward: Clarification is Key

Given the absence of any specific data for "Dactyllactone A," a direct comparison of the
biological activity of its putative natural and synthetic forms is not possible. To proceed with a
meaningful analysis, clarification on the precise chemical identity of the compound of interest is
essential.

Should a corrected name for "Dactyllactone A" be provided, a comprehensive comparison
guide can be developed. This guide would include:

o Tabulated Quantitative Data: A clear and concise summary of key biological activity data,
such as IC50 values against various cancer cell lines, for both the natural and synthetic
compounds, as well as relevant alternatives.

o Detailed Experimental Protocols: A thorough description of the methodologies used in the
cited experiments to allow for reproducibility and critical evaluation.

» Visualized Signaling Pathways: Custom diagrams generated using Graphviz to illustrate the
mechanism of action and any implicated signaling pathways.

Without the correct identification of "Dactyllactone A," any attempt to create a comparison
guide would be speculative and lack the scientific rigor required by the target audience of
researchers, scientists, and drug development professionals. We encourage the user to verify
the compound's name and origin to enable a thorough and accurate investigation into its
biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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